1,3-Isobenzofurandione, 3a,4,7,7a-tetrahydro-5-methyl-, (3aR,7aS)-rel-
1,3-Isobenzofurandione, 3a,4,7,7a-tetrahydro-5-methyl-, (3aR,7aS)-rel-
Brand Name:
Vulcanchem
CAS No.:
1694-82-2
VCID:
VC20859575
InChI:
InChI=1S/C9H10O3/c1-5-2-3-6-7(4-5)9(11)12-8(6)10/h2,6-7H,3-4H2,1H3/t6-,7+/m1/s1
SMILES:
CC1=CCC2C(C1)C(=O)OC2=O
Molecular Formula:
C9H10O3
Molecular Weight:
166.17 g/mol
1,3-Isobenzofurandione, 3a,4,7,7a-tetrahydro-5-methyl-, (3aR,7aS)-rel-
CAS No.: 1694-82-2
Cat. No.: VC20859575
Molecular Formula: C9H10O3
Molecular Weight: 166.17 g/mol
* For research use only. Not for human or veterinary use.
Specification
| CAS No. | 1694-82-2 |
|---|---|
| Molecular Formula | C9H10O3 |
| Molecular Weight | 166.17 g/mol |
| IUPAC Name | (3aS,7aR)-5-methyl-3a,4,7,7a-tetrahydro-2-benzofuran-1,3-dione |
| Standard InChI | InChI=1S/C9H10O3/c1-5-2-3-6-7(4-5)9(11)12-8(6)10/h2,6-7H,3-4H2,1H3/t6-,7+/m1/s1 |
| Standard InChI Key | OEMSKMUAMXLNKL-RQJHMYQMSA-N |
| Isomeric SMILES | CC1=CC[C@@H]2[C@H](C1)C(=O)OC2=O |
| SMILES | CC1=CCC2C(C1)C(=O)OC2=O |
| Canonical SMILES | CC1=CCC2C(C1)C(=O)OC2=O |
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